4-(4-Chlorophenyl)-5-ethyl-1,3-thiazol-2-amine

• IUPAC Name: 4-(4-chlorophenyl)-5-ethyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C11H11ClN2S/c1-2-9-10(14-11(13)15-9)7-3-5-8(12)6-4-7/h3-6H,2H2,1H3,(H2,13,14)
• InChI Key: OHRVZSIATXAKGK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(S1)N)C2=CC=C(C=C2)Cl
• Molecular Formula: C11H11ClN2S
• Molecular Weight: 238.74 g/mol
• CAS No.: 313533-99-2

Description

4-(4-Chlorophenyl)-5-ethyl-1,3-thiazol-2-amine is a useful research compound. Its molecular formula is C11H11ClN2S and its molecular weight is 238.73. The purity is usually 95%.
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Scientific Research Applications

Quantum Chemical and Molecular Dynamics Studies

One study utilized quantum chemical and molecular dynamics simulations to predict the corrosion inhibition performances of thiazole derivatives, including 2-amino-4-(4-chlorophenyl)-thiazole, against corrosion of iron. This research indicates that these compounds can play a crucial role in protecting metals against corrosion, with their effectiveness supported by both theoretical and experimental data (Kaya et al., 2016).

Antimicrobial Agents

Another research focused on the synthesis of formazans from Mannich base derivatives of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole, showcasing their potential as antimicrobial agents. These compounds demonstrated moderate activity against various pathogenic bacterial and fungal strains, highlighting their utility in developing new antimicrobial treatments (Sah et al., 2014).

Antiviral Activity

Research into 5-(4-chlorophenyl)-1,3,4-thiadiazole sulfonamides explored their synthesis and antiviral activity, particularly against the tobacco mosaic virus. This study underscores the potential of such compounds in creating antiviral drugs, with specific derivatives showing promising anti-tobacco mosaic virus activity (Chen et al., 2010).

Molluscicidal Properties

Thiazolo[5,4-d]pyrimidines, including derivatives of thiazole compounds, have been investigated for their molluscicidal properties. These compounds showed activity against snails, which are intermediate hosts of schistosomiasis, suggesting their application in controlling the spread of this parasitic disease (El-bayouki & Basyouni, 1988).

Drug Transport Systems

A novel system for drug transport using gold nanoparticles stabilized with β-cyclodextrin-2-amino-4-(4-chlorophenyl)thiazole complexes has been developed. This system aims to improve the delivery of thiazole drugs in therapy by enhancing their solubility and stability, demonstrating the compound's role in developing advanced drug delivery systems (Asela et al., 2017).